3-{4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile

• IUPAC Name: 3-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C17H20N8/c18-13-14-16(20-6-5-19-14)24-9-11-25(12-10-24)17-21-4-3-15(22-17)23-7-1-2-8-23/h3-6H,1-2,7-12H2
• InChI Key: NUKBJVQGYMIXNW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)N3CCN(CC3)C4=NC=CN=C4C#N
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a pyrimidine ring, a piperazine ring, and a pyrazine ring. It’s part of a class of compounds that have been studied for their potential biological activity.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of pyrrolidine with a suitable electrophile, such as a pyrimidine or pyrazine derivative. The exact synthetic route would depend on the specific substituents and their positions on the rings.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a pyrimidine ring, a piperazine ring, and a pyrazine ring. The exact spatial arrangement of these rings and their substituents would depend on the specific synthetic route and reaction conditions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyrrolidine and piperazine rings are basic and could potentially engage in acid-base reactions. The pyrimidine and pyrazine rings, on the other hand, are aromatic and could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could enhance its solubility in polar solvents. The exact properties would need to be determined experimentally.

Scientific Research Applications

3-{4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile has been used in a variety of scientific research applications, including drug discovery, drug delivery, and gene regulation. In drug discovery, this compound has been used to screen for novel compounds that could be used to treat a variety of diseases. Additionally, this compound has been used in drug delivery systems to increase the effectiveness of drug delivery to target sites. Finally, this compound has been used in gene regulation studies to modulate gene expression and to study the effects of gene regulation on cell behavior.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolidine derivatives, have been reported to have a wide range of biological activities . For instance, some pyrrolidine derivatives have been synthesized as selective androgen receptor modulators (SARMs) .

Mode of Action

The pyrrolidine ring, a common feature in this compound, is known to contribute to the stereochemistry of the molecule and increase three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

For instance, some pyrrolidine derivatives have been reported to inhibit the activity of certain enzymes .

Pharmacokinetics

Compounds with similar structures, such as pyrrolidine derivatives, have been synthesized with the aim of modifying their pharmacokinetic profile .

Result of Action

Compounds with similar structures have shown significant inhibitory activity in certain biological assays .

Advantages and Limitations for Lab Experiments

3-{4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile has several advantages for use in laboratory experiments. Firstly, it is relatively easy to synthesize and is available in a variety of purity grades. Secondly, it is stable and can be stored for long periods of time. Thirdly, it is non-toxic and can be used in a variety of biological systems. Finally, it has a wide range of applications in scientific research.
However, there are also some limitations to the use of this compound in laboratory experiments. Firstly, its mechanism of action is not yet fully understood. Secondly, its effects on living systems are not yet fully characterized. Thirdly, it is not yet approved for use in humans or animals, and thus its use in clinical studies is limited.

Future Directions

There are a variety of potential future directions for 3-{4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile research. Firstly, further research is needed to better understand the mechanism of action of this compound. Secondly, further studies are needed to characterize the effects of this compound on living systems. Thirdly, clinical studies should be conducted to evaluate the safety and efficacy of this compound for use in humans and animals. Finally, research should be conducted to explore the potential applications of this compound in drug discovery and drug delivery systems.

Synthesis Methods

3-{4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile can be synthesized using a variety of methods, depending on the desired purity and yield. One of the most commonly used methods is the condensation reaction between pyrrolidine-1-carboxylic acid and 4-(piperazin-1-yl)pyrimidine-2-carboxylic acid. This reaction is typically carried out in an inert atmosphere at temperatures ranging from 80-100°C. The reaction yields a mixture of this compound and 4-(piperazin-1-yl)pyrazine-2-carboxylic acid, which can be separated by column chromatography.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Some related compounds have been found to be non-toxic to human cells, but the exact safety profile would need to be determined through further testing.